Cas no 2229146-63-6 (2-(4-bromo-3-methoxyphenyl)-2-methoxypropan-1-amine)

• Product Name: 2-(4-bromo-3-methoxyphenyl)-2-methoxypropan-1-amine
• CAS No: 2229146-63-6
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 6547670
• PubChem ID: 165804321
• Update Time: 2025-06-09

2-(4-bromo-3-methoxyphenyl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-methoxyphenyl)-2-methoxypropan-1-amine
• EN300-1922647
• 2229146-63-6

• Inchi： 1S/C11H16BrNO2/c1-11(7-13,15-3)8-4-5-9(12)10(6-8)14-2/h4-6H,7,13H2,1-3H3
• InChI Key： QIBXOGTUCNYYDE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C(C)(CN)OC

Computed Properties

• Exact Mass: 273.03644g/mol
• Monoisotopic Mass: 273.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(4-bromo-3-methoxyphenyl)-2-methoxypropan-1-amine

Professional Introduction to 2-(4-bromo-3-methoxyphenyl)-2-methoxypropan-1-amine (CAS No. 2229146-63-6)

2-(4-bromo-3-methoxyphenyl)-2-methoxypropan-1-amine, with the CAS number 2229146-63-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of aromatic amines that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both bromo and methoxy substituents on the phenyl ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis of 2-(4-bromo-3-methoxyphenyl)-2-methoxypropan-1-amine involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The process typically begins with the selective bromination of a methoxymethyl-substituted benzene derivative, followed by nucleophilic substitution to introduce the amine functionality. This methodical approach ensures high yield and purity, which are critical for pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both bromo and methoxy groups. These substituents are known to modulate the electronic and steric properties of the aromatic ring, thereby influencing the binding affinity and selectivity of the molecule towards biological targets. For instance, studies have shown that such structural motifs can enhance interactions with enzymes and receptors, making them promising candidates for treating various diseases.

One of the most compelling aspects of 2-(4-bromo-3-methoxyphenyl)-2-methoxypropan-1-amine is its role in developing novel therapeutic agents. Researchers have been particularly intrigued by its potential in oncology, where it has shown promise as an inhibitor of certain kinases involved in cancer cell proliferation. The bromo group, in particular, has been identified as a key pharmacophore that can interact with specific amino acid residues in target proteins, leading to potent inhibitory effects.

The compound's dual methoxy substitution further enhances its versatility, allowing for further derivatization to fine-tune its pharmacological properties. This flexibility has enabled scientists to design analogs with improved solubility, metabolic stability, and target specificity. Such modifications are crucial for optimizing drug candidates for clinical use, ensuring they meet stringent pharmacokinetic and safety requirements.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 2-(4-bromo-3-methoxyphenyl)-2-methoxypropan-1-amine. Molecular modeling studies have provided insights into its binding mode with biological targets, helping researchers predict and validate potential drug interactions. These computational approaches complement traditional experimental techniques, offering a more comprehensive understanding of the compound's mechanism of action.

In addition to its therapeutic applications, this compound has found utility in synthetic chemistry as a building block for more complex molecules. Its unique structural features make it an ideal candidate for generating novel scaffolds through cross-coupling reactions and other transformation strategies. Such synthetic versatility is highly valued in medicinal chemistry, where rapid access to diverse molecular libraries is essential for identifying lead compounds.

The growing body of research on 2-(4-bromo-3-methoxyphenyl)-2-methoxypropan-1-amine underscores its importance as a pharmacologically relevant molecule. Ongoing studies continue to uncover new potential applications, further solidifying its position as a cornerstone in drug discovery efforts. As our understanding of its properties and interactions deepens, so too does the promise it holds for addressing unmet medical needs.

The future direction of research on this compound is likely to focus on optimizing its pharmacological profile and exploring new therapeutic indications. By leveraging cutting-edge synthetic methodologies and computational tools, scientists aim to develop derivatives that are not only more effective but also safer for clinical use. This ongoing innovation reflects the dynamic nature of pharmaceutical research and development.